Cas no 4906-27-8 ( )

• Product name: &nbsp
• CAS No: 4906-27-8
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 932205
• PubChem ID: 347000

  Chemical and Physical Properties

Names and Identifiers

• butyl 4-butoxybenzoate
• Benzoic acid, 4-butyloxy-, butyl ester
• VZTOPIZKYQFRNC-UHFFFAOYSA-N
• DTXSID90324000
• SCHEMBL9308392
• 4906-27-8
• NSC405409
• NSC-405409
•  

• Inchi： InChI=1S/C15H22O3/c1-3-5-11-17-14-9-7-13(8-10-14)15(16)18-12-6-4-2/h7-10H,3-6,11-12H2,1-2H3
• InChI Key： VZTOPIZKYQFRNC-UHFFFAOYSA-N
• SMILES： CCCCOC1=CC=C(C=C1)C(=O)OCCCC

Computed Properties

• Exact Mass: 250.157
• Monoisotopic Mass: 250.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 5.1

Experimental Properties

• Density: 0.999
• Boiling Point: 347.3°C at 760 mmHg
• Flash Point: 144.3°C
• Refractive Index: 1.49